1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-Dihydroxy-16-iodo-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-Dihydroxy-16-iodo-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
17975-91-6
VCID:
VC0097828
InChI:
InChI=1S/C21H31IO3/c1-12(23)21(25)18(22)11-17-15-5-4-13-10-14(24)6-8-19(13,2)16(15)7-9-20(17,21)3/h4,14-18,24-25H,5-11H2,1-3H3/t14-,15+,16-,17-,18-,19-,20-,21+/m0/s1
SMILES:
CC(=O)C1(C(CC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)I)O
Molecular Formula:
C21H31IO3
Molecular Weight:
458.4 g/mol
1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-Dihydroxy-16-iodo-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
CAS No.: 17975-91-6
Main Products
VCID: VC0097828
Molecular Formula: C21H31IO3
Molecular Weight: 458.4 g/mol
![1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-Dihydroxy-16-iodo-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone - 17975-91-6](/images/no_structure.jpg)
| CAS No. | 17975-91-6 |
|---|---|
| Product Name | 1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-Dihydroxy-16-iodo-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
| Molecular Formula | C21H31IO3 |
| Molecular Weight | 458.4 g/mol |
| IUPAC Name | 1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-dihydroxy-16-iodo-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H31IO3/c1-12(23)21(25)18(22)11-17-15-5-4-13-10-14(24)6-8-19(13,2)16(15)7-9-20(17,21)3/h4,14-18,24-25H,5-11H2,1-3H3/t14-,15+,16-,17-,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | ZTVMVESCHJHODJ-OCHQKFOUSA-N |
| Isomeric SMILES | CC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)I)O |
| SMILES | CC(=O)C1(C(CC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)I)O |
| Canonical SMILES | CC(=O)C1(C(CC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)I)O |
| Synonyms | 1-[(3S,8R,9S,10R,13S,14S,16S,17R)-3,17-dihydroxy-16-iodo-10,13-dimethy l-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17- yl]ethanone |
| PubChem Compound | 240028 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume